Cas no 160004-14-8 (Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate)

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate is a sulfur-containing benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a benzimidazole core with a thioether-linked propanoate ester, offering versatility in synthetic modifications. The compound may serve as a key intermediate in the development of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its ester functionality enhances solubility in organic solvents, facilitating further chemical transformations. The benzimidazole moiety is known for its stability and pharmacological relevance, making this compound a valuable scaffold for medicinal chemistry. Proper handling under controlled conditions is recommended due to its reactive thioether group.

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate structure

160004-14-8 structure

Product Name:Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate

CAS No:160004-14-8

MF:C₁₂H₁₄N₂O₂S

MW:250.316761493683

MDL:MFCD00521808

CID:2196514

PubChem ID:21596061

Update Time:2025-06-07

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate
- ethyl 2-(1H-benzimidazol-2-ylsulfanyl)propanoate
- 2-(1H-benzimidazol-2-ylthio)propionic acid ethyl ester
- 2-(1H-benzimidazol-2-ylthio)propanoic acid ethyl ester
- Ethyl 2-((1H-benzo[d]imidazol-2-yl)thio)propanoate
- ALBB-008808
- AKOS003202685
- AKOS016345616
- ethyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate
- MFCD00521808
- STK501671
- ethyl 2-(2-benzimidazolylthio)propionate
- F74780
- 160004-14-8
- LS-02987
- Ethyl2-((1H-benzo[d]imidazol-2-yl)thio)propanoate
- MDL： MFCD00521808
- Inchi： 1S/C12H14N2O2S/c1-3-16-11(15)8(2)17-12-13-9-6-4-5-7-10(9)14-12/h4-8H,3H2,1-2H3,(H,13,14)
- InChI Key： BIIYNBBOZKYDQE-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC=CC=2N1)C(C(=O)OCC)C

Computed Properties

Exact Mass: 250.07759887g/mol
Monoisotopic Mass: 250.07759887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 80.3Å²

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate Security Information

HazardClass：IRRITANT

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E260085-250mg	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate	160004-14-8		250mg	$ 275.00	2022-06-05
TRC	E260085-500mg	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate	160004-14-8		500mg	$ 450.00	2022-06-05
TRC	E260085-1000mg	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate	160004-14-8		1g	$ 720.00	2022-06-05
Chemenu	CM506927-1g	Ethyl2-((1H-benzo[d]imidazol-2-yl)thio)propanoate	160004-14-8	97%	1g	$264	2023-02-02
abcr	AB407018-500 mg	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate	160004-14-8		500MG	€254.60	2023-02-03
abcr	AB407018-1 g	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate	160004-14-8		1g	€322.50	2023-04-25
abcr	AB407018-5 g	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate	160004-14-8		5g	€907.00	2023-04-25
abcr	AB407018-500mg	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate; .	160004-14-8		500mg	€269.00	2025-03-19
abcr	AB407018-1g	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate; .	160004-14-8		1g	€317.00	2025-03-19
abcr	AB407018-5g	Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate; .	160004-14-8		5g	€877.00	2025-03-19